Cas no 1275469-70-9 (2-(bromomethyl)butanenitrile)

• Product name: 2-(bromomethyl)butanenitrile
• CAS No: 1275469-70-9
• MF: C₅H₈BrN
• MW: 162.027720451355
• MDL: MFCD18294600
• CID: 4585646
• PubChem ID: 58488452

2-(bromomethyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)butanenitrile
• Butanenitrile, 2-(bromomethyl)-

• MDL： MFCD18294600
• Inchi： 1S/C5H8BrN/c1-2-5(3-6)4-7/h5H,2-3H2,1H3
• InChI Key： MYGHSIUWISNFEI-UHFFFAOYSA-N
• SMILES： C(#N)C(CBr)CC

Additional information on 2-(bromomethyl)butanenitrile

Comprehensive Overview of 2-(Bromomethyl)butanenitrile (CAS No. 1275469-70-9)

2-(Bromomethyl)butanenitrile (CAS No. 1275469-70-9) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. Its molecular structure, featuring a bromomethyl group and a nitrile functionality, makes it a valuable building block for nucleophilic substitution reactions and carbon-carbon bond formations. This article delves into its properties, applications, and relevance in modern research, addressing common queries such as "synthesis of 2-(bromomethyl)butanenitrile" and "safety data for CAS 1275469-70-9."

The compound’s chemical stability and reactivity have garnered attention in the development of novel biodegradable materials and green chemistry applications. Researchers frequently search for "2-(bromomethyl)butanenitrile derivatives" or "alternative solvents for nitrile reactions," reflecting its role in sustainable innovation. Its low environmental persistence aligns with global trends toward eco-friendly industrial processes, a topic increasingly prioritized in academic and industrial forums.

From a technical perspective, 1275469-70-9 exhibits a balanced polarity, enabling solubility in both polar aprotic solvents like DMF and non-polar media. This dual solubility is critical for reactions requiring phase-transfer catalysis, a frequent subject in "optimizing nitrile-based synthesis" discussions. Analytical techniques such as GC-MS and NMR are commonly employed to characterize its purity, addressing the query "how to analyze 2-(bromomethyl)butanenitrile."

In pharmaceutical contexts, the compound’s bromomethyl moiety serves as a key intermediate for alkylation reactions, particularly in anticancer and antiviral drug discovery. Searches like "pharmaceutical uses of bromomethyl nitriles" highlight its relevance. Recent studies explore its potential in prodrug activation, a trending topic in precision medicine. However, handling requires adherence to standard laboratory protocols, as emphasized in "best practices for nitrile handling" guidelines.

The agrochemical industry leverages 2-(bromomethyl)butanenitrile for synthesizing herbicides and pesticide precursors, with queries such as "nitrile compounds in crop protection" gaining traction. Its efficacy in pest resistance management aligns with the demand for sustainable agricultural solutions. Notably, its degradation products show minimal bioaccumulation, addressing concerns raised in "environmental impact of brominated nitriles" debates.

Innovations in catalysis further expand its utility. For instance, palladium-catalyzed cross-coupling reactions using this compound are explored under "C-C bond formation with bromomethyl nitriles." Such advancements resonate with the growing interest in transition-metal catalysis and atom-efficient synthesis, frequently searched topics in organic chemistry circles.

In summary, 2-(bromomethyl)butanenitrile (CAS No. 1275469-70-9) bridges fundamental research and industrial applications, driven by its structural adaptability and compliance with green chemistry principles. By addressing high-search-volume terms like "nitrile reactivity trends" and "CAS 1275469-70-9 suppliers," this overview underscores its multidisciplinary significance while adhering to SEO-optimized technical discourse.